Cas no 1324717-74-9 (1-(3-fluorophenyl)-n-methyl-2-propanamine Hydrochloride (1:1))

• Product Name: 1-(3-fluorophenyl)-n-methyl-2-propanamine Hydrochloride (1:1)
• CAS No: 1324717-74-9
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 1230532
• PubChem ID: 71316836
• Update Time: 2025-04-20

1-(3-fluorophenyl)-n-methyl-2-propanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-N-methyl-2-propanamine hydrochloride (1:1)
• (±)-3-Fluoromethamphetamine hydrochloride solution
• 3-Fluoromethamphetamine (hydrochloride)
• DL-3-Fluoromethamphetaminehydrochloride
• SCHEMBL23524442
• DTXSID301345490
• Benzeneethanamine, 3-fluoro-N,alpha-dimethyl-, hydrochloride (1:1); 3-Fluoromethamphetamine hydrochloride; 3-Fluoromethamfetamine hydrochloride; 3-FMA HCl; 1-(3-Fluorophenyl)-N-methylpropan-2-amine hydrochloride
• PD020085
• [1-(3-fluorophenyl)propan-2-yl](methyl)amine hydrochloride
• 1324717-74-9
• AKOS027446971
• 1-(3-fluorophenyl)-N-methylpropan-2-amine;hydrochloride
• 1-(3-fluorophenyl)-N-methylpropan-2-amine,monohydrochloride
• 1-(3-fluorophenyl)-n-methyl-2-propanamine Hydrochloride (1:1)

• Inchi： 1S/C10H14FN.ClH/c1-8(12-2)6-9-4-3-5-10(11)7-9;/h3-5,7-8,12H,6H2,1-2H3;1H
• InChI Key： YMSKCWWRRHZMMD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CC(C)NC

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų